Cas no 102692-41-1 (2-Propen-1-one, 1-(4-fluorophenyl)-3-(4-nitrophenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 1-(4-fluorophenyl)-3-(4-nitrophenyl)-, (E)-
• CAS No: 102692-41-1
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• CID: 1134373
• PubChem ID: 5762093
• Update Time: 2025-04-20

2-Propen-1-one, 1-(4-fluorophenyl)-3-(4-nitrophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-fluorophenyl)-3-(4-nitrophenyl)-, (E)-
• (E)-1-(4-fluorophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• 1-(4-Fluoro-phenyl)-3-(4-nitro-phenyl)-propenone
• AKOS000642590
• SFJWGZZCTJKFEE-XCVCLJGOSA-N
• SCHEMBL3049957
• SR-01000370042
• SR-01000370042-1
• 1-(4-Fluorophenyl)-3-(4-nitrophenyl)-2-propen-1-one
• Z46048766
• (2E)-1-(4-fluorophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• SCHEMBL3049959
• STK154152
• 102692-41-1
• CS-0339766

• Inchi： 1S/C15H10FNO3/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(9-2-11)17(19)20/h1-10H/b10-3+
• InChI Key： SFJWGZZCTJKFEE-XCVCLJGOSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.0645
• Monoisotopic Mass: 271.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21